Cas no 2091033-99-5 (1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 2091033-99-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 6409706
• PubChem ID: 131587924
• Update Time: 2025-05-20

1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile
• 2091033-99-5
• EN300-1851294

• Inchi： 1S/C10H9NO2/c11-6-10(4-5-10)7-2-1-3-8(12)9(7)13/h1-3,12-13H,4-5H2
• InChI Key： FGIULRQHGWRZIX-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1(C#N)CC1)O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile

Chemical Profile of 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile (CAS No. 2091033-99-5)

1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile, identified by the CAS number 2091033-99-5, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the class of cyclopropanecarbonitriles, which are known for their versatile applications in pharmaceutical research and development. The presence of both hydroxyl and nitrile functional groups in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of interest for further exploration.

The molecular structure of 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile consists of a cyclopropane ring substituted with a phenyl group that bears two hydroxyl groups at the 2 and 3 positions, along with a nitrile group attached to the carbon atom adjacent to the cyclopropane ring. This arrangement creates a molecule with potential chiral centers and multiple sites for interaction with biological targets. The cyclopropane moiety, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, while the hydroxyl and nitrile groups can participate in hydrogen bonding and coordinate interactions, respectively.

In recent years, there has been a growing interest in exploring the pharmacological potential of cyclopropanecarbonitriles due to their ability to modulate various biological pathways. Studies have shown that compounds containing the cyclopropane ring can exhibit inhibitory effects on enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are involved in inflammatory processes. Additionally, the nitrile group can serve as a pharmacophore for binding to specific protein targets, leading to potential therapeutic applications.

The hydroxyl groups in 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile further contribute to its biological relevance by enabling interactions with hydrophilic regions of proteins and nucleic acids. This feature makes it a promising candidate for designing molecules with enhanced solubility and binding affinity. Recent computational studies have suggested that this compound may have potential as an inhibitor of kinases, which are key enzymes involved in cell signaling pathways associated with cancer and other diseases.

One of the most compelling aspects of 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile is its structural versatility. The presence of both hydroxyl and nitrile groups provides multiple opportunities for chemical modification, allowing researchers to tailor its properties for specific applications. For instance, derivatization of the hydroxyl groups could lead to the formation of esters or ethers, which might improve oral bioavailability or target specific metabolic pathways.

Moreover, the cyclopropane ring itself is a well-known scaffold in drug discovery due to its ability to induce conformational constraints that can enhance binding affinity. This structural feature has been exploited in the development of several FDA-approved drugs, demonstrating the utility of cyclopropanecarbonitriles in medicinal chemistry. The combination of these features in 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile makes it a valuable building block for designing novel therapeutic agents.

Recent experimental investigations have begun to uncover the biological activity of 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile. In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, preliminary pharmacokinetic studies indicate that it has reasonable solubility and stability in biological systems, which are critical factors for drug development.

The synthesis of 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropane ring via cyclization reactions and subsequent functionalization at the phenyl ring. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling broader exploration of its pharmacological properties.

The growing body of evidence supporting the therapeutic potential of 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile has prompted researchers to investigate its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Future studies may focus on elucidating its binding modes using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Another area of interest is the development of derivatives of 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile that possess enhanced pharmacological properties. By modifying specific functional groups or introducing new moieties into its structure, researchers can fine-tune its activity against target enzymes or receptors. Such derivatives may offer improved potency, selectivity, or pharmacokinetic profiles compared to the parent compound.

The chemical diversity offered by 1-(2,3-dihydroxyphenyl)cyclopropane-1-carbonitrile also makes it a valuable tool for drug discovery libraries. Its unique structural features can inspire novel molecular architectures with untapped therapeutic potential. Pharmaceutical companies and academic institutions are increasingly utilizing such libraries to identify lead compounds for further development.

In conclusion, 1-(2 3 dihydroxyphenyl) c yclo pro pane 1 car boni tr ile ( CAS No . 2091033 -99 -5 ) represents a promising candidate for medicinal chemistry research due to its unique structural features and potential biological activity . The combination o f cy clo pro pane r ing , hy drox yl gro ups , an d n i tr ile gro ups imparts distinct reactivi ty an d bi o logical relevan ce , mak ing i t a valu able bui ldi ng blo c k fo r de signi ng no v el thera peu tic s . Further stu dies ar e nee d ed t o elu si date i ts mechanis ms o f acti on an d expl o re i ts pha r macolo gi cal po ten tial i n g rea te d ly . p >